Cas no 1392803-56-3 (2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol)

2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol structure
1392803-56-3 structure
Product Name:2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol
CAS No:1392803-56-3
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD23106184
CID:4593569
PubChem ID:72208301
Update Time:2024-11-04

2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol
    • tert-butyl 5-(hydroxymethyl)-4-azabicyclo[3.1.1]heptane-4-carboxylate
    • tert-butyl 1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
    • P13669
    • SB20975
    • CS-0057655
    • 2-Azabicyclo[3.1.1]heptane-2-carboxylic acid, 1-(hydroxymethyl)-, 1,1-dimethylethyl ester
    • EN300-365107
    • tert-butyl (1r,5s)-1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
    • 1392803-56-3
    • EN300-27747586
    • PB39203
    • DTXSID501122959
    • MDL: MFCD23106184
    • Inchi: 1S/C12H21NO3/c1-11(2,3)16-10(15)13-5-4-9-6-12(13,7-9)8-14/h9,14H,4-8H2,1-3H3
    • InChI Key: OQCHKVPEOKIZDO-UHFFFAOYSA-N
    • SMILES: C12(CO)CC(C1)CCN2C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.8Ų

2-Boc-2-azabicyclo[3.1.1]heptane-1-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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1392803-56-3 95%
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Chemenu
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Enamine
EN300-27747586-0.05g
tert-butyl (1r,5s)-1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
1392803-56-3
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Enamine
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tert-butyl (1r,5s)-1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
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$2197.0 2023-07-07
Enamine
EN300-27747586-0.25g
tert-butyl (1r,5s)-1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
1392803-56-3
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$2297.0 2023-07-07
Enamine
EN300-27747586-0.5g
tert-butyl (1r,5s)-1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
1392803-56-3
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$2396.0 2023-07-07
Enamine
EN300-27747586-1.0g
tert-butyl (1r,5s)-1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
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$2496.0 2023-07-07
Enamine
EN300-27747586-2.5g
tert-butyl (1r,5s)-1-(hydroxymethyl)-2-azabicyclo[3.1.1]heptane-2-carboxylate
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